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Compound of Interest

Compound Name: 4-hydroxybutane-1-sulfonamide

CAS No.: 1480822-17-0

Cat. No.: B6229878

Get Quote

Executive Summary: Immediate Action Directives
Status:NON-SEWERABLE / INCINERATION REQUIRED RCRA Classification: Non-listed, but

treat as Hazardous Chemical Waste due to bioactive potential and organic functional groups.

Critical Prohibition: Under no circumstances should 4-hydroxybutane-1-sulfonamide be

poured down the drain. As a sulfonamide derivative, it poses potential environmental risks

regarding aquatic toxicity and antimicrobial resistance propagation.

Disposal Pathway: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Assessment
Understanding the physicochemical nature of 4-hydroxybutane-1-sulfonamide (CAS:

103975-47-7 / Analogous structures) is the first step in safe disposal. This compound contains

two distinct functional groups—a primary alcohol and a sulfonamide—that dictate its reactivity

and waste compatibility.
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Property Characteristic Disposal Implication

Functional Groups

Sulfonamide (

), Hydroxyl (

)

Polar, water-soluble. Potential

for hydrogen bonding.

Physical State
Typically Solid (Powder) or

Viscous Oil

Requires solid waste stream or

dissolution in compatible

solvent for liquid waste.

Reactivity
Stable under normal

conditions.

Incompatible with Strong

Oxidizers (e.g., Nitric Acid,

Peroxides) and Acid Chlorides.

Hazard Codes
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp. Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory

during waste transfer.

Causality of Hazards
The sulfonamide moiety is chemically stable but can undergo hydrolysis under extreme pH

conditions or oxidation. The hydroxyl group makes the molecule susceptible to rapid oxidation if

mixed with strong oxidizing agents (e.g., Chromic acid, Permanganates), potentially generating

exothermic reactions or toxic byproducts. Therefore, segregation from oxidizers is the primary

safety constraint.

Pre-Disposal Stabilization & Segregation
Before removal from the workbench, the waste must be stabilized. This protocol ensures that

the waste container remains a "self-validating system"—meaning the contents are chemically

compatible and stable for long-term storage until pickup.

Segregation Logic (The "Why")
Do Not Mix with Oxidizers: Risk of exothermic oxidation of the alcohol group.

Do Not Mix with Strong Acids/Bases: Potential for hydrolysis of the sulfonamide bond,

releasing sulfonate byproducts or amines.
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Halogenated vs. Non-Halogenated: 4-hydroxybutane-1-sulfonamide is non-halogenated.

However, if it was dissolved in Dichloromethane (DCM) or Chloroform, the entire mixture

must be classified as Halogenated Solvent Waste.

Visualizing the Segregation Workflow
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Figure 1: Decision tree for segregating 4-hydroxybutane-1-sulfonamide waste based on

physical state and solvent matrix.
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Protocol A: Solid Waste Disposal (Pure Compound)
Applicability: Expired stock, spilled powder, or synthesized solid.

PPE Verification: Don nitrile gloves, lab coat, and safety goggles. If dust generation is likely,

use a fume hood or N95 mask.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear

plastic waste bag designated for solid hazardous waste.

Transfer:

Transfer the solid carefully to the container.

Do not dissolve the solid solely for the purpose of disposal (this increases waste volume

unnecessarily).

Labeling:

Attach a hazardous waste tag.[1][2]

Chemical Name: "4-Hydroxybutane-1-sulfonamide".[3]

Hazard Checkboxes: Check "Toxic" and "Irritant".

Composition: "100%".

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Solutions)
Applicability: HPLC effluent, mother liquors, or cleaning rinsates.

Solvent Identification: Determine if the primary solvent is Halogenated or Non-Halogenated.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid waste).[2]
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Transfer:

Use a funnel to prevent spills.

Pour the solution into the appropriate carboy (Halogenated or Non-Halogenated).

Leave at least 10% headspace in the container to allow for thermal expansion.

Labeling:

Update the carboy log sheet immediately.

List "4-Hydroxybutane-1-sulfonamide" as a constituent (even if <1%).

List the solvent (e.g., "Acetonitrile 99%, Sulfonamide <1%").

Protocol C: Contaminated Debris
Applicability: Gloves, weigh boats, paper towels, pipettes.

Grossly Contaminated: If the item has visible solid or liquid residue, dispose of it in the Solid

Hazardous Waste bin (Protocol A).

Trace Contamination: If the item is merely potentially exposed (e.g., gloves used during

handling but no spills), it may often be disposed of in regular lab trash, subject to specific

institutional EHS policies. When in doubt, default to Hazardous Waste.

Emergency Spill Procedures
In the event of a spill, immediate containment prevents environmental release and personnel

exposure.[4]

Spill Response Workflow:

Alert & Isolate: Notify nearby personnel. Mark the area.

PPE: Wear double nitrile gloves, goggles, and a lab coat.

Containment:
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Solid Spill: Cover with wet paper towels to prevent dust, then sweep into a dustpan.

Liquid Spill: Surround with absorbent pads or vermiculite.

Cleanup:

Place all spill materials (absorbents, gloves, debris) into a heavy-duty plastic bag.

Label as "Hazardous Waste - Debris from Spill of [Chemical Name]".

Decontamination: Wipe the surface with soap and water; dispose of the wipe in the same

waste bag.

Regulatory Compliance & References
Regulatory Context (USA - EPA/RCRA)
While 4-hydroxybutane-1-sulfonamide is not explicitly listed on the RCRA P-list or U-list, it

falls under the "Cradle-to-Grave" management requirements of the Resource Conservation and

Recovery Act (RCRA).

Waste Code Determination: If the waste is ignitable (flash point <60°C due to solvent), use

D001. If it is toxic by TCLP (unlikely for this specific molecule but possible for mixtures), use

D004-D043.

Default: Most organic lab intermediates are classified as non-regulated hazardous waste by

federal standards but are strictly regulated by state/local agencies and incineration facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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